Cas no 94166-59-3 (Ethanol,2-[(6-methoxy-3-nitro-2-pyridinyl)amino]-)
94166-59-3 structure
Product Name:Ethanol,2-[(6-methoxy-3-nitro-2-pyridinyl)amino]-
CAS No:94166-59-3
MF:C8H11N3O4
MW:213.190641641617
CID:812831
PubChem ID:3023915
Update Time:2025-04-19
Ethanol,2-[(6-methoxy-3-nitro-2-pyridinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[(6-methoxy-3-nitro-2-pyridinyl)amino]-
- 2-(6-methoxy-3-nitro-2-pyridylamino)ethanol
- 2-[(6-methoxy-3-nitropyridin-2-yl)amino]ethanol
- UNII-R4UGI7I9QB
- NS00040210
- SCHEMBL9794246
- VEAWFIZYHVCIBA-UHFFFAOYSA-N
- ETHANOL, 2-((6-METHOXY-3-NITRO-2-PYRIDINYL)AMINO)-
- 94166-59-3
- DTXSID50240914
- EINECS 303-355-2
- AKOS020114079
- 2-(2-hydroxyethylamino)-6-methoxy-3-nitropyridine
- R4UGI7I9QB
-
- Inchi: 1S/C8H11N3O4/c1-15-7-3-2-6(11(13)14)8(10-7)9-4-5-12/h2-3,12H,4-5H2,1H3,(H,9,10)
- InChI Key: VEAWFIZYHVCIBA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(=N1)NCCO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.075
- Monoisotopic Mass: 213.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.402
- Boiling Point: 422.7°Cat760mmHg
- Flash Point: 209.4°C
- Refractive Index: 1.619
Ethanol,2-[(6-methoxy-3-nitro-2-pyridinyl)amino]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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